4-Methoxy-2,3,5-trimethylpyridine
Overview
Description
Synthesis Analysis
4-Methoxy-2,3,5-trimethylpyridine is synthesized through a multistep process that includes condensation, nitration, methoxylation, acylation, and hydrolysis, among other steps. One route involves the condensation of ethyl 3-amino-2-methyl-2-butenoate and diethyl 2-methylmalonate, followed by several transformation steps leading to the target compound with an overall yield of 43% (Mittelbach et al., 1988). Another method reports a synthesis from 2,3,5-trimethylpyridine by N-oxidation, nitration, methoxylation, acylation, and hydrolysis, achieving an overall yield of 63.6% (Dai Gui, 2004).
Molecular Structure Analysis
The molecular structure of 4-Methoxy-2,3,5-trimethylpyridine and related compounds has been extensively studied, revealing interactions that influence the compound's physical and chemical properties. For example, studies on similar structures have demonstrated the effect of methoxy groups on the geometry of the benzene ring, highlighting significant deformations due to steric hindrance, which can be supported by crystal structure studies and ab initio calculations (Krygowski et al., 1994).
Chemical Reactions and Properties
4-Methoxy-2,3,5-trimethylpyridine undergoes various chemical reactions that are essential for its utility as a chemical building block. For instance, its reactions include but are not limited to, N-oxidation, nitration, methoxylation, acylation, and hydrolysis, as part of its synthesis process. Additionally, it can be used for the p-Methoxybenzylation of hydroxy groups, a reaction that proceeds under mild conditions to give high yields of the corresponding PMB ethers (Nakano et al., 2001).
Scientific Research Applications
Electrode Coating Material : A derivative of 4-methoxy-2,3,5-trimethylpyridine, specifically a terthienyl derivative, has been studied for its potential as an electrode coating material for complex metal ions, offering a narrower molecular orbital energy gap (Zanardi et al., 2006).
Gastric-Acid Inhibiting Compounds : This compound is an important building block for gastric-acid inhibiting compounds. A study presented a new and efficient route to synthesize it with an overall yield of 43% (Mittelbach et al., 1988).
Interaction with Nucleophiles : Methoxy-3,5-dinitropyridine, which includes 4-methoxy-2,3,5-trimethylpyridine, interacts with methoxide ion in dimethyl sulphoxide. This yields sigma complexes, with the 4-methoxy compound being more stable (Biffin et al., 1970).
Neuropharmacological Research : [14C]3-Methoxy-4-aminopyridine, a related compound, has been studied for its effects on catecholamine secretion and excitement in mice, accumulating primarily in the hippocampus, thalamic nuclei, and cortex (Berger et al., 1989).
Potassium Channel Blockers : Novel 4-aminopyridine derivatives, including those related to 4-methoxy-2,3,5-trimethylpyridine, show potential for therapy and imaging in multiple sclerosis, with certain derivatives being significantly more potent than others (Rodríguez-Rangel et al., 2019, 2020).
Chemical Synthesis and Analysis : Several studies have focused on the synthesis of various derivatives and the analysis of 4-methoxy-2,3,5-trimethylpyridine, exploring its potential as a building block for other compounds and its interaction with different chemicals (Urošević et al., 2022; Xu Bao-cai, 2004; Walters & Shay, 1995; Sammakia & Hurley, 2000).
Safety And Hazards
The compound is classified under GHS07. It has hazard statements H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, and using personal protective equipment .
Future Directions
properties
IUPAC Name |
4-methoxy-2,3,5-trimethylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-6-5-10-8(3)7(2)9(6)11-4/h5H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LELDJUYQEMKHJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=C1OC)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40148915 | |
Record name | 4-Methoxy-2,3,5-trimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40148915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2,3,5-trimethylpyridine | |
CAS RN |
109371-19-9 | |
Record name | 4-Methoxy-2,3,5-trimethylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=109371-19-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxy-2,3,5-trimethylpyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0109371199 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methoxy-2,3,5-trimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40148915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pyridine, 4-methoxy-2,3,5-trimethyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.119.064 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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